Cas no 58726-68-4 ( )

• Product Name: &nbsp
• CAS No: 58726-68-4
• MF: C₃₄H₃₂N₂O₄
• MW: 532.628889083862
• CID: 948951
• PubChem ID: 292600
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[10-(1,3-dioxobenzo[de]isoquinolin-2-yl)decyl]benzo[de]isoquinoline-1,3-dione
• 2,2'-decane-1,10-diylbis(1h-benzo[de]isoquinoline-1,3(2h)-dione)
• AC1L6ICI
• AC1Q6NBB
• AG-K-56248
• AR-1D1226
• CTK5A8756
• NSC158446
• NSC-158446
• SureCN9625395
• SCHEMBL9625395
• DTXSID30303470
• 58726-68-4
•  

• Inchi： 1S/C34H32N2O4/c37-31-25-17-9-13-23-14-10-18-26(29(23)25)32(38)35(31)21-7-5-3-1-2-4-6-8-22-36-33(39)27-19-11-15-24-16-12-20-28(30(24)27)34(36)40/h9-20H,1-8,21-22H2
• InChI Key： KKSPVMLHIRZWCG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C3C=CC=C(C(N1CCCCCCCCCCN1C(C4=CC=CC5=CC=CC(C1=O)=C45)=O)=O)C=23

Computed Properties

• Exact Mass: 532.23636
• Monoisotopic Mass: 532.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76
• LogP: 6.03980